8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C17H21N5O4/c1-3-26-13-6-4-12(5-7-13)21-8-9-22-16(25)14(19-20-17(21)22)15(24)18-10-11(2)23/h4-7,11,23H,3,8-10H2,1-2H3,(H,18,24)
• InChI Key: ZXDQYPCILXEEGY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCC(C)O
• Molecular Formula: C17H21N5O4
• Molecular Weight: 359.4 g/mol
• CAS No.: 946311-60-0

Description

This compound is a fused heterocyclic molecule featuring an imidazo[2,1-c][1,2,4]triazine core substituted with a 4-ethoxyphenyl group at position 8 and an N-(2-hydroxypropyl)carboxamide at position 2. The 4-ethoxyphenyl substituent likely enhances lipophilicity and metabolic stability compared to unsubstituted analogs, while the 2-hydroxypropyl carboxamide group may improve aqueous solubility.

Biological Activity

8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a synthetic compound belonging to the class of tetrahydroimidazo[2,1-c][1,2,4]triazine derivatives. Its unique structural features and functional groups suggest potential biological activities that warrant detailed investigation.

• Molecular Formula : C17H21N5O4
• Molecular Weight : 359.4 g/mol
• CAS Number : 946311-60-0

The compound exhibits a complex structure characterized by a tetrahydroimidazo[2,1-c][1,2,4]triazine framework. This structure includes:

• An ethoxy group that enhances lipophilicity.
• A hydroxypropyl substituent contributing to its pharmacological profile.

The mechanism of action is hypothesized to involve interactions with various biological targets, potentially influencing enzyme activity and gene expression. The presence of nitrogen atoms in the heterocyclic ring may facilitate binding to nucleic acids or proteins.

Antimicrobial Activity

Research indicates that similar compounds within the imidazo[2,1-c][1,2,4]triazine class exhibit antimicrobial properties. Preliminary studies suggest that 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo derivatives may inhibit bacterial growth through interference with nucleic acid synthesis or protein function.

Anticancer Potential

In vitro studies have shown that compounds with similar structures can induce apoptosis in cancer cell lines. The mechanism may involve the activation of caspases or modulation of cell cycle regulators.

Neuroprotective Effects

Evidence from cellular models indicates that this compound could prevent neuronal cell death. It is suggested that it may protect against oxidative stress or excitotoxicity by modulating glutamate receptors or enhancing antioxidant defenses.

Case Studies

Study	Findings	Reference
In vitro antimicrobial assay	Significant inhibition of Staphylococcus aureus growth at concentrations above 50 µg/mL
Anticancer activity on HeLa cells	Induced apoptosis with IC50 values around 30 µM
Neuroprotective study in primary neurons	Reduced cell death by 40% under oxidative stress conditions

Synthesis Methods

The synthesis of 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide typically involves multi-step organic reactions. Key steps include:

• Formation of the tetrahydroimidazo[2,1-c][1,2,4]triazine core.
• Introduction of the ethoxy and hydroxypropyl groups via nucleophilic substitution reactions.
• Finalization through carboxamide formation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

Below is a detailed analysis of key differences and similarities with a representative analog from the provided evidence:

Example Compound :

Name: Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate (Compound 1l, ) Core Structure: Imidazo[1,2-a]pyridine (vs. imidazo[2,1-c][1,2,4]triazine in the target compound). Key Substituents:

• 4-Nitrophenyl (electron-withdrawing) at position 5.
• Phenethyl (lipophilic) at position 3.
• Cyano group (electron-withdrawing) at position 6.
• Diethyl ester groups (hydrolysis-prone) at positions 5 and 4.

Comparison Table :

Property	Target Compound	Compound 1l ()
Core Heterocycle	Imidazo[2,1-c][1,2,4]triazine (three nitrogen atoms)	Imidazo[1,2-a]pyridine (two nitrogen atoms)
Aromatic Substituent	4-Ethoxyphenyl (electron-donating)	4-Nitrophenyl (electron-withdrawing)
Side Chain	N-(2-hydroxypropyl)carboxamide (polar, hydrogen-bonding)	Phenethyl (nonpolar) and diethyl esters (moderately polar)
Functional Groups	Carboxamide, hydroxyl, ethoxy	Nitro, cyano, ester
Molecular Weight	Not reported	51% purity; exact mass not specified
Melting Point	Not reported	243–245°C
Spectroscopic Data	Not available	1H/13C NMR, IR, MS, HRMS reported

Key Observations :

Core Heterocycle Differences :

• The imidazo[2,1-c][1,2,4]triazine core in the target compound introduces an additional nitrogen atom compared to the imidazo[1,2-a]pyridine in Compound 1l. This may enhance hydrogen-bonding capacity or alter binding affinity in biological systems.

The N-(2-hydroxypropyl)carboxamide in the target compound is more polar than the phenethyl and ester groups in Compound 1l, suggesting better aqueous solubility.

Synthetic and Analytical Challenges :

• Compound 1l was characterized comprehensively via NMR, IR, and HRMS , whereas analogous data for the target compound are absent in the provided evidence. This highlights a gap in published physicochemical profiling for the latter.

Research Implications and Limitations

While Compound 1l provides a benchmark for imidazo-fused heterocycle characterization, direct functional comparisons with the target compound are hindered by:

• Data scarcity: No biological or pharmacokinetic data for the target compound are available in the provided evidence.
• Structural divergence : The triazine core and carboxamide side chain in the target compound likely confer distinct electronic and steric properties compared to pyridine-based analogs.

Q & A

Q. What are the common synthetic routes for preparing 8-(4-ethoxyphenyl)-N-(2-hydroxypropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide?

• Methodological Answer : Synthesis typically involves multi-step reactions:

• Step 1 : Condensation of precursors (e.g., substituted imidazoles with triazine derivatives) under reflux conditions in polar aprotic solvents like DMF or DMSO .
• Step 2 : Cyclization using catalysts (e.g., Pd/C or Cu salts) to form the tetrahydroimidazo-triazine core .
• Step 3 : Functionalization of the carboxamide group via coupling reactions with 2-hydroxypropylamine under nitrogen atmosphere .
• Purification : High-performance liquid chromatography (HPLC) with C18 columns and acetonitrile/water gradients to achieve >95% purity .

Q. Which spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer :

• 1H/13C NMR : Assigns proton and carbon environments, confirming the ethoxyphenyl and hydroxypropyl groups. Key signals include δ 1.3–1.5 ppm (ethoxy CH3) and δ 4.5–5.0 ppm (hydroxypropyl CH) .
• Mass Spectrometry (MS) : ESI-MS in positive ion mode verifies molecular weight (e.g., m/z ~440–450 for [M+H]+) .
• IR Spectroscopy : Detects carbonyl stretches (C=O at ~1680–1720 cm⁻¹) and amide N-H bends (~3300 cm⁻¹) .

Q. How does solvent polarity affect the compound’s solubility and stability?

• Methodological Answer :

• Solubility : Highly soluble in DMSO and DMF due to polar carboxamide and hydroxypropyl groups; limited solubility in water (<0.1 mg/mL). Pre-formulation studies should use co-solvents (e.g., PEG 400) for in vitro assays .
• Stability : Degrades under acidic (pH < 4) or high-temperature (>60°C) conditions. Store at –20°C in inert atmospheres to prevent oxidation .

Advanced Research Questions

Q. What strategies optimize synthetic yield while minimizing byproducts?

• Methodological Answer :

• Catalyst Screening : Test Pd/C, CuI, or organocatalysts to enhance coupling efficiency. For example, Pd/C in ethanol at 80°C improves cyclization yields by 20–30% .
• Reaction Monitoring : Use thin-layer chromatography (TLC) with UV254 detection to track intermediate formation. Adjust reaction times if intermediates persist beyond 2 hours .
• Byproduct Mitigation : Add molecular sieves to absorb water in amide coupling steps, reducing hydrolysis byproducts .

Q. How can researchers resolve contradictions in biological activity data across assays?

• Methodological Answer :

• Orthogonal Assays : Validate target engagement using both enzymatic (e.g., kinase inhibition) and cellular (e.g., apoptosis via flow cytometry) assays .
• Structural Analogs : Synthesize derivatives (e.g., replacing ethoxyphenyl with fluorophenyl) to isolate structure-activity relationships (SAR) and rule off-target effects .
• Data Normalization : Include positive controls (e.g., staurosporine for kinase assays) and normalize to cell viability metrics (MTT/WST-1) .

Q. What experimental designs are recommended for in vivo pharmacokinetic studies?

• Methodological Answer :

• Dosing Routes : Compare oral (PO) vs. intravenous (IV) administration in rodent models to calculate bioavailability (e.g., 10 mg/kg dose in saline/PEG 400) .
• Sampling : Collect plasma at t = 0.5, 1, 2, 4, 8, 24 hours post-dose. Use LC-MS/MS to quantify compound levels (LOQ: 1 ng/mL) .
• Metabolite Profiling : Incubate with liver microsomes (human/rat) to identify major Phase I/II metabolites (e.g., hydroxylation at the imidazo-triazine core) .

Q. How to design a structure-activity relationship (SAR) study for this compound?

• Methodological Answer :

• Core Modifications : Synthesize analogs with variations in the ethoxyphenyl (e.g., methoxy, halogens) and hydroxypropyl (e.g., methyl, ethyl) groups .
• Bioisosteric Replacement : Replace the triazine ring with pyrimidine or pyridine to assess scaffold flexibility .
• Data Analysis : Use IC50/EC50 values from dose-response curves to generate heatmaps or 3D-QSAR models .